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Compound of Interest

Compound Name: Sodium dehydrocholate

Cat. No.: B1670196 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of sodium
dehydrocholate stock solutions in cell culture experiments. The information is intended to

guide researchers in accurately preparing solutions and understanding the cellular effects of

this bile acid.

Introduction
Sodium dehydrocholate is a water-soluble bile salt that is often used in biomedical research

to study the physiological and pathological effects of bile acids on various cell types,

particularly hepatocytes. Its hydrocholeretic properties, which stimulate an increase in bile

volume, make it a compound of interest in studies related to liver function, cholestasis, and

drug-induced liver injury. Accurate preparation of stock solutions is critical for obtaining

reproducible and reliable experimental results.

Chemical Properties and Storage
Proper handling and storage of sodium dehydrocholate are essential to maintain its stability

and activity.
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Property Value

Molecular Weight 424.51 g/mol

Appearance White to off-white powder

Solubility
- DMSO: 50-85 mg/mL (117.8-200.2 mM)[1] -

Water: 0.1 M at 20°C

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year[1]

Typical Working Concentration 5-80 µM in hepatocyte cell lines (e.g., L02)[2]

Experimental Protocols
Preparation of a 100 mM Sodium Dehydrocholate Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution in an organic solvent,

which is a common practice for compounds that may have limited solubility or stability in

aqueous solutions over long periods.

Materials:

Sodium dehydrocholate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh out 42.45 mg of sodium
dehydrocholate powder.
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Transfer the powder to a sterile tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C water

bath may be used to aid dissolution.

The resulting solution is a 100 mM stock of sodium dehydrocholate.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Preparation of a 10 mM Sodium Dehydrocholate Stock
Solution in Sterile PBS
For experiments where the final DMSO concentration needs to be minimized, a stock solution

in a sterile aqueous buffer can be prepared. This stock should be made fresh for optimal

results.

Materials:

Sodium dehydrocholate powder

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile conical tube or bottle

0.22 µm sterile filter

Vortex mixer

Procedure:

In a sterile environment, weigh out 42.45 mg of sodium dehydrocholate powder.

Transfer the powder to a sterile 15 mL conical tube.
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Add 10 mL of sterile PBS (pH 7.4).

Vortex thoroughly until the powder is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile tube.

This 10 mM stock solution should ideally be prepared fresh for each experiment. If short-

term storage is necessary, it can be stored at 4°C for a few days, though stability should be

verified.

Application in Cell Culture
Dilution of Stock Solution into Cell Culture Medium
It is crucial to properly dilute the concentrated stock solution into the cell culture medium to

achieve the desired final concentration without causing precipitation or cellular toxicity from the

solvent.

Workflow for Preparing Working Concentrations:
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Stock Solution Preparation

Preparation of Working Solution

Cell Treatment

100 mM Stock in DMSO

Prepare Intermediate Dilution
(if necessary in medium)

High Concentration Stock

10 mM Stock in PBS

Lower Concentration Stock
(Lower final DMSO)

Add to Final Volume of
Cell Culture Medium

Achieve desired concentration

Treat Cells with Final
Concentration

Final working solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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